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Compound of Interest

Compound Name: 2-Bromo-5-chlorothiophene

Cat. No.: B1265590

Essential Safety and Handling Guide for 2-
Bromo-5-chlorothiophene

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-chlorothiophene.
Adherence to these procedures is vital for ensuring laboratory safety and proper chemical
management.

Chemical Identifier:
e Name: 2-Bromo-5-chlorothiophene
e CAS Number: 2873-18-9

e Molecular Formula: CaH2BrCIS

Hazard Summary

2-Bromo-5-chlorothiophene is a combustible liquid that is harmful if swallowed, inhaled, or in
contact with skin.[1] It is known to cause skin irritation and serious eye irritation.[1][2]
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Hazard Statement

Classification

Combustible liquid

Flammable liquids

Harmful if swallowed

Acute toxicity, oral

Harmful in contact with skin

Acute toxicity, dermal

Causes skin irritation

Skin corrosion/irritation

Causes serious eye irritation

Serious eye damage/eye irritation

Harmful if inhaled

Acute toxicity, inhalation

May cause respiratory irritation

Specific target organ toxicity, single exposure;

Respiratory tract irritation

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Bromo-5-chlorothiophene. The following table

summarizes the required equipment.
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Body Part

Recommended Protection

Eyes/Face

Tightly fitting safety goggles (compliant with EN
166) or a face shield are necessary to protect
against splashes.[3] For operations with a
higher risk of vapor exposure, a full-face

respirator is recommended.

Hands

Chemical-resistant gloves are required. Given

the halogenated nature of the compound, butyl
rubber or Viton® gloves are recommended.[4]

Always inspect gloves for tears or holes before
use and consult the manufacturer's guidelines

for breakthrough times.[1]

Body

A flame-retardant lab coat should be worn over
personal clothing. For procedures with a
significant risk of splashing, a chemical-resistant

apron should be worn over the lab coat.[4]

Respiratory

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume
hood.[1][4] If exposure to vapors or mists is
likely, a multi-purpose combination respirator
cartridge is recommended. A full-face respirator

provides a higher level of protection.

Footwear

Closed-toe, chemical-resistant shoes that fully
cover the feet are mandatory to protect against

accidental spills.[4][5]

Operational Plan: Safe Handling and Storage

Handling:

o Always handle 2-Bromo-5-chlorothiophene within a certified chemical fume hood to

minimize inhalation exposure.[4]
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o Keep the chemical away from heat, sparks, open flames, and other potential ignition
sources.[1]

e Use non-sparking tools and take precautionary measures against static discharge.
» Avoid direct contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

e Wash hands thoroughly with soap and water after handling.[1]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][4]

o Keep away from heat and sources of ignition.

o Store away from incompatible materials such as strong oxidizing agents.
Emergency Procedures: Spill and Disposal Plans
Spill Cleanup:

For any spill, the first step is to ensure proper personal protective equipment is worn.
e Small Spills (<100 mL):

Alert others in the immediate area.

o

o Remove all sources of ignition.[6]

o Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[6][7] Do not use combustible materials like paper towels to absorb the initial
spill.

o Carefully scoop the absorbent material into a labeled, sealable container for hazardous
waste.

o Clean the spill area with soap and water.
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o Place all contaminated materials, including gloves, into the hazardous waste container.

e Large Spills (>100 mL):

[e]

Evacuate the laboratory immediately and alert others.
o If the spill poses a fire hazard, activate the fire alarm.
o Close the laboratory doors to contain the vapors.

o Contact your institution's Environmental Health and Safety (EHS) office or emergency
response team.

o Do not attempt to clean up a large spill unless you are trained and equipped to do so.
Disposal Plan:

» All waste containing 2-Bromo-5-chlorothiophene, including contaminated absorbent
materials and disposable PPE, must be treated as hazardous waste.[1]

o Collect waste in a properly labeled, sealed, and chemical-resistant container.

» Dispose of the hazardous waste through your institution's EHS office or a licensed
professional waste disposal service, in accordance with all local, state, and federal
regulations.[8] One approved method of disposal is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[8]

Workflow for Handling 2-Bromo-5-chlorothiophene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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